Cas no 207446-89-7 (2H-Naphtho[8a,1-b]furan-2-one,decahydro- 10-hydroxy-3,6-dimethyl-9-methylene-,(3R,- 3aS,6R,6aS,10S,10aS)-)

• Product Name: 2H-Naphtho[8a,1-b]furan-2-one,decahydro- 10-hydroxy-3,6-dimethyl-9-methylene-,(3R,- 3aS,6R,6aS,10S,10aS)-
• CAS No: 207446-89-7
• Molecular Formula: C₁₅H₂₂O₃
• Molecular Weight: 250.33300
• CID: 837736
• PubChem ID: 73193283

2H-Naphtho[8a,1-b]furan-2-one,decahydro- 10-hydroxy-3,6-dimethyl-9-methylene-,(3R,- 3aS,6R,6aS,10S,10aS)- Properties

Names and Identifiers

• 2H-Naphtho[8a,1-b]furan-2-one,decahydro- 10-hydroxy-3,6-dimethyl-9-methylene-,(3R,- 3aS,6R,6aS,10S,10aS)-
• (3R,3aS,6R,6aS,10R,10aS)-10-Hydroxy-3,6-dimethyl-9-methylenedecah ydro-2H-naphtho[8a,1-b]furan-2-one
• Arteannuin L
• Arsinous acid,dimethyl-,2-hydroxyethyl ester
• 5-Hydroxy-4(15)-cadinen-12
• [ "5-Hydroxy-4(15)-cadinen-12", "6-olide" ]
• 207446-89-7
• 10-hydroxy-3,6-dimethyl-9-methylidene-decahydro-2H-naphtho[4a,4-b]furan-2-one
• DA-71047
• CS-0103704
• (3R,3aS,6R,6aS,10R,10aS)-10-hydroxy-3,6-dimethyl-9-methylidene-3a,4,5,6,6a,7,8,10-octahydro-3H-benzo[h][1]benzofuran-2-one
• AKOS032962357
• FS-9542
• HY-129117

• InChIKey： PJCCSJGLHBNKPR-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H22O3/c1-8-4-7-12-10(3)14(17)18-15(12)11(8)6-5-9(2)13(15)16/h8,10-13,16H,2,4-7H2,1,3H3
• SMILES： CC1CCC2C(C(=O)OC23C1CCC(=C)C3O)C

Computed Properties

• Exact Mass: 250.15700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 250.15689456g/mol
• Heavy Atom Count: 18
• Complexity: 403
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.29130
• PSA: 46.53000
• Boiling Point: 420.7±38.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 178.0±19.5 °C
• Color/Form: Oil
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cadinanolides